6-Methoxy-7-methyl-quinazoline
Cat. No. B8499601
M. Wt: 174.20 g/mol
InChI Key: FFXFVWCYQPTMKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][S-:15].[CH3:17][N:18]([CH3:19])[CH:20]=[O:21].[CH3:1][O:2][c:3]1[cH:4][c:5]2[cH:6][n:7][cH:8][n:9][c:10]2[cH:11][c:12]1[CH3:13].[Na+:16]>>[OH:2][c:3]1[cH:4][c:5]2[cH:6][n:7][cH:8][n:9][c:10]2[cH:11][c:12]1[CH3:13]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C[S-]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc2cncnc2cc1C
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
Cc1cc2ncncc2cc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
